8-Bromoguanosine
8-Bromoguanosine
8-Bromoguanosine is a purine nucleoside.
Brand Name:
Vulcanchem
CAS No.:
4016-63-1
VCID:
VC20746864
InChI:
InChI=1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1
SMILES:
C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)O
Molecular Formula:
C10H12BrN5O5
Molecular Weight:
362.14 g/mol
8-Bromoguanosine
CAS No.: 4016-63-1
Cat. No.: VC20746864
Molecular Formula: C10H12BrN5O5
Molecular Weight: 362.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 8-Bromoguanosine is a purine nucleoside. |
|---|---|
| CAS No. | 4016-63-1 |
| Molecular Formula | C10H12BrN5O5 |
| Molecular Weight | 362.14 g/mol |
| IUPAC Name | 2-amino-8-bromo-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one |
| Standard InChI | InChI=1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1 |
| Standard InChI Key | ASUCSHXLTWZYBA-UMMCILCDSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)O |
| SMILES | C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)O |
| Canonical SMILES | C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
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